Cas no 87913-26-6 (Bromantane)

Bromantane (C16H20BrNO2) is a synthetic adamantane derivative with psychostimulant and anxiolytic properties. Its mechanism of action involves modulating dopaminergic and serotonergic neurotransmission while enhancing stress resistance through indirect effects on the gamma-aminobutyric acid (GABA) system. Bromantane exhibits a favorable pharmacokinetic profile, including good oral bioavailability and prolonged duration of action. Unlike classical stimulants, it demonstrates minimal peripheral side effects and low abuse potential. The compound has shown potential in improving cognitive performance under fatigue conditions and enhancing physical endurance. Its unique dual-action profile makes it a subject of interest for research in neuropharmacology and stress-related disorders.

Bromantane structure

Product Name:Bromantane

CAS No:87913-26-6

MF:C₁₆H₂₀BrN

MW:306.240703582764

CID:726407

PubChem ID:4660557

Update Time:2025-06-07

Bromantane Chemical and Physical Properties

Names and Identifiers

- Tricyclo[3.3.1.13,7]decan-2-amine,N-(4-bromophenyl)-
- Bromantane
- N-(2-ADAMANTYL)-N-(4-BROMOPHENYL)AMINE
- N-(4-bromophenyl)adamantan-2-amine
- 2-(4-Bromophenyl)aminoadamantane
- Bromantan
- N-(4-Bromophenyl)-tricyclo[3.3.1.1(3,7)]decan-2-amine
- N-(4-Bromophenyl)tricyclo[3.3.1.13,7]decan-2-amine (ACI)
- DB-082762
- 87913-26-6
- AKOS037644786
- Tricyclo[3.3.1.13,7]decan-2-amine, N-(4-bromophenyl)-
- 2-bromophenyl-1-amino adamantane
- Z440843598
- DTXSID40405333
- EN300-154642
- Ladasten
- AS-54469
- A842407
- N-(4-bromophenyl)-2-adamantanamine
- Tricyclo(3.3.1.13,7)decan-2-amine, N-(4-bromophenyl)-
- BRD-K86358349-001-02-0
- UNII-N1ILS53XWK
- ALBB-035069
- BROMANTANE [WHO-DD]
- AKOS004120981
- N-(2-adamantyl)-N-(p-bromophenyl)-amine
- NS00093636
- DTXCID10356186
- Tricyclo[3.3.1.13,7]decan-2-amine, N-(4-bromophenyl)-; N-(4-Bromophenyl)tricyclo[3.3.1.13,7]decan-2-amine; Bromantan; Bromantane
- GLXC-02985
- bromontan
- Q385533
- N-(4-Bromophenyl)tricyclo(3.3.1.13,7)decan-2-amine
- N-(2-Adamantyl)-N-(4-bromophenyl)-amine
- S10385
- BRD-K86358349-001-01-2
- CHEMBL4303520
- SCHEMBL737152
- N1ILS53XWK
- Inchi： 1S/C16H20BrN/c17-14-1-3-15(4-2-14)18-16-12-6-10-5-11(8-12)9-13(16)7-10/h1-4,10-13,16,18H,5-9H2
- InChI Key： LWJALJDRFBXHKX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(NC2C3CC4CC(C3)CC2C4)=CC=1

Computed Properties

Exact Mass: 305.07800
Monoisotopic Mass: 305.078
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5
Topological Polar Surface Area: 12A^2

Experimental Properties

Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 404.8 °C at 760 mmHg
Flash Point: 198.6 °C
Solubility: Insuluble (8.3E-4 g/L) (25 ºC),
PSA: 12.03000
LogP: 4.75870

Bromantane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B911579-5mg	Bromantane	87913-26-6	98%	5mg	￥1,168.20	2022-09-29
TRC	B678450-500mg	Bromantane	87913-26-6		500mg	$ 227.00	2023-09-08
TRC	B678450-5g	Bromantane	87913-26-6		5g	$ 1777.00	2023-09-08
Enamine	EN300-154642-0.05g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	0.05g	$151.0	2025-02-20
Enamine	EN300-154642-0.1g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	0.1g	$225.0	2025-02-20
Enamine	EN300-154642-0.25g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	0.25g	$321.0	2025-02-20
Enamine	EN300-154642-0.5g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	0.5g	$506.0	2025-02-20
Enamine	EN300-154642-1.0g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	1.0g	$649.0	2025-02-20
Enamine	EN300-154642-2.5g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	2.5g	$1270.0	2025-02-20
Enamine	EN300-154642-5.0g	N-(4-bromophenyl)adamantan-2-amine	87913-26-6	95.0%	5.0g	$1879.0	2025-02-20

Bromantane Production Method

Production Method 1

106-37-6

13074-39-0

87913-26-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Bis(dibenzylideneacetone)palladium , BINAP Solvents: 1,4-Dioxane ; 7 h, reflux

Reference

Palladium-catalyzed amination of isomeric dihalobenzenes with 1- and 2-aminoadamantanes

Averin, A. D.; et al, Russian Journal of Organic Chemistry, 2010, 46(1), 64-72

Production Method 2

700-58-3

87913-26-6

Reaction Conditions

1.1 Reagents: 1,3,5-Trioxane , Hydrochloric acid

Reference

N-Adamantyl derivatives of aromatic amines. I. Synthesis and neurotropic activity of N-(adamant-2-yl)anilines

Morozov, I. S.; et al, Khimiko-Farmatsevticheskii Zhurnal, 1998, 32(1), 3-6

Production Method 3

700-58-3

87913-26-6

Reaction Conditions

1.1 Reagents: Carbon monoxide Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 11 h, 30 atm, 140 °C

Reference

Ruthenium-Catalyzed Reductive Amination without an External Hydrogen Source

Kolesnikov, Pavel N.; et al, Organic Letters, 2015, 17(2), 173-175

Production Method 4

106-37-6

13074-39-0

87913-26-6

700-58-3

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 7 h, reflux

Reference

Palladium-catalyzed amination of isomeric dihalobenzenes with 1- and 2-aminoadamantanes

Averin, A. D.; et al, Russian Journal of Organic Chemistry, 2010, 46(1), 64-72

Production Method 5

106-37-6

13074-39-0

87913-26-6

52917-67-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Bis(dibenzylideneacetone)palladium , 2′-(Dicyclohexylphosphino)-N,N-dimethyl[1,1′-biphenyl]-2-amine Solvents: 1,4-Dioxane ; 7 h, reflux

Reference

Palladium-catalyzed amination of isomeric dihalobenzenes with 1- and 2-aminoadamantanes

Averin, A. D.; et al, Russian Journal of Organic Chemistry, 2010, 46(1), 64-72

Bromantane Raw materials

Bromantane Preparation Products

Bromantane Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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